Cas no 677304-75-5 (6-bromo-1,2-benzothiazole-3-carboxylic acid)

• Product Name: 6-bromo-1,2-benzothiazole-3-carboxylic acid
• CAS No: 677304-75-5
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• MDL: MFCD11042714
• CID: 68605
• PubChem ID: 53401192
• Update Time: 2025-06-25

6-bromo-1,2-benzothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]isothiazole-3-carboxylic acid
• 1,2-Benzisothiazole-3-carboxylic acid, 6-bromo-
• 6-Bromo-1,2-benzenisothiazole-carboxylic acid
• 6-BROMO-1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID
• 6-bromo-1,2-benzothiazole-3-carboxylic acid
• 6-Bromo-benzo[d]isothiazole-3-carboxylic acid
• PubChem18561
• FWQJCLJQWQXNTD-UHFFFAOYSA-N
• FCH1401650
• SY109253
• 6-Bromobenzoisothiazole-
• TQ0140
• MFCD11042714
• Z1269172754
• F19919
• AKOS016011803
• 677304-75-5
• 6-bromobenzo[d]isothiazole-3-carboxylicacid
• SB38261
• CS-W006983
• EN300-251506
• DTXSID20694844
• SCHEMBL260308
• DS-13741
• A835866
• 6-Bromobenzoisothiazole-3-carboxylic Acid

• MDL： MFCD11042714
• Inchi： 1S/C8H4BrNO2S/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key： FWQJCLJQWQXNTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(=O)O)=NSC=2C=1

Computed Properties

• Exact Mass: 256.91500
• Monoisotopic Mass: 256.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.912
• Boiling Point: 337.5°C at 760 mmHg
• Flash Point: 337.5 °C at 760 mmHg
• Refractive Index: 1.753
• PSA: 78.43000
• LogP: 2.75700

6-bromo-1,2-benzothiazole-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-bromo-1,2-benzothiazole-3-carboxylic acid

6-Bromo-1,2-Benzothiazole-3-Carboxylic Acid: A Comprehensive Overview

6-Bromo-1,2-benzothiazole-3-carboxylic acid, with the CAS number 677304-75-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are heterocyclic aromatic compounds with a wide range of applications. The presence of the bromine atom at the 6-position and the carboxylic acid group at the 3-position imparts unique chemical properties to this molecule, making it a valuable compound for various research and industrial purposes.

The structure of 6-bromo-1,2-benzothiazole-3-carboxylic acid consists of a benzene ring fused with a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, contributing to its aromaticity and reactivity. The bromine substituent at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The carboxylic acid group at position 3 adds acidity and can participate in hydrogen bonding, making it suitable for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery. For instance, researchers have explored the anti-inflammatory and anti-cancer properties of these compounds. The bromine substitution in 6-bromo-1,2-benzothiazole-3-carboxylic acid has been shown to enhance bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, this compound has been investigated for its role in inhibiting certain enzymes associated with neurodegenerative diseases.

In terms of synthesis, several methods have been reported for the preparation of 6-bromo-1,2-benzothiazole-3-carboxylic acid. One common approach involves the reaction of 1,2-benzothiazole with bromine in a suitable solvent under controlled conditions. The introduction of the carboxylic acid group can be achieved through oxidation or direct synthesis from appropriate precursors. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.

The application of 6-bromo-1,2-benzothiazole-3-carboxylic acid extends beyond pharmaceuticals. It has been used as a building block in organic synthesis to construct more complex molecules with diverse functionalities. For example, it serves as an intermediate in the preparation of fluorescent materials and sensors. Its ability to form coordination complexes with metal ions has also been exploited in catalysis and material science.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of chemical compounds like 6-bromo-1,2-benzothiazole-3-carboxylic acid. Studies have focused on its biodegradation pathways and potential ecotoxicological effects. Researchers have found that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigations are needed to fully assess its impact on ecosystems.

The future prospects for 6-bromo-1,2-benzothiazole-3-carboxylic acid are promising due to its versatile structure and potential applications across multiple disciplines. Ongoing research is exploring its use in advanced materials such as organic electronics and photonics. Additionally, efforts are being made to optimize its synthesis processes for large-scale production while maintaining high purity standards.

In conclusion, 6-bromo-1,2-benzothiazole-3-carboxylic acid, CAS number 677304-75-5 represents a valuable compound with diverse applications in chemistry and materials science. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing technological innovations.